Cas no 2228894-57-1 (tert-butyl N-(3,3-dimethylpiperidin-4-yl)carbamate hydrochloride)

• Product Name: tert-butyl N-(3,3-dimethylpiperidin-4-yl)carbamate hydrochloride
• CAS No: 2228894-57-1
• MF: C₁₂H₂₅ClN₂O₂
• MW: 264.792102575302
• CID: 6423339
• PubChem ID: 137964575
• Update Time: 2025-05-20

tert-butyl N-(3,3-dimethylpiperidin-4-yl)carbamate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3,3-dimethylpiperidin-4-yl)carbamate hydrochloride
• starbld0043096
• 2228894-57-1
• EN300-1725182
• tert-Butyl (3,3-dimethylpiperidin-4-yl)carbamate hydrochloride
• tert-butyl N-(3,3-dimethylpiperidin-4-yl)carbamate;hydrochloride

• Inchi： 1S/C12H24N2O2.ClH/c1-11(2,3)16-10(15)14-9-6-7-13-8-12(9,4)5;/h9,13H,6-8H2,1-5H3,(H,14,15);1H
• InChI Key： HOADHZHMSLXEJQ-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(NC1CCNCC1(C)C)=O

Computed Properties

• Exact Mass: 264.1604557g/mol
• Monoisotopic Mass: 264.1604557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-(3,3-dimethylpiperidin-4-yl)carbamate hydrochloride

Professional Introduction to tert-butyl N-(3,3-dimethylpiperidin-4-yl)carbamate hydrochloride (CAS No. 2228894-57-1)

tert-butyl N-(3,3-dimethylpiperidin-4-yl)carbamate hydrochloride, identified by the chemical compound code CAS No. 2228894-57-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamate derivatives, characterized by its unique structural framework that combines a tert-butyl group with a 3,3-dimethylpiperidine moiety. The hydrochloride salt form enhances its solubility and stability, making it a valuable intermediate in the development of novel therapeutic agents.

The tert-butyl group in the molecular structure contributes to the compound's lipophilicity, which is a critical factor in determining its pharmacokinetic properties. This feature allows for efficient absorption and distribution within biological systems, a property that is highly sought after in drug design. Additionally, the 3,3-dimethylpiperidine ring introduces steric hindrance and electronic effects that can modulate the reactivity and binding affinity of the molecule. These structural attributes make tert-butyl N-(3,3-dimethylpiperidin-4-yl)carbamate hydrochloride a versatile building block for synthesizing complex pharmacophores.

In recent years, there has been growing interest in carbamate-based compounds due to their broad spectrum of biological activities. Research has demonstrated that carbamates can serve as effective intermediates in the synthesis of protease inhibitors, kinase inhibitors, and other enzyme-targeted drugs. The unique combination of substituents in tert-butyl N-(3,3-dimethylpiperidin-4-yl)carbamate hydrochloride positions it as a promising candidate for further exploration in drug discovery.

One of the most compelling aspects of this compound is its potential application in modulating neurological pathways. Studies have indicated that derivatives of piperidine can interact with neurotransmitter receptors and ion channels, suggesting a role in treating conditions such as epilepsy and neurodegenerative disorders. The presence of the tert-butyl group may enhance binding specificity by introducing steric constraints that improve receptor affinity. Furthermore, the hydrochloride salt form ensures better bioavailability, which is essential for therapeutic efficacy.

The pharmaceutical industry has been actively exploring novel synthetic routes to optimize the production of tert-butyl N-(3,3-dimethylpiperidin-4-yl)carbamate hydrochloride. Advanced catalytic methods and green chemistry principles have been employed to improve yield and reduce environmental impact. For instance, transition metal-catalyzed cross-coupling reactions have enabled more efficient coupling between the carbamate functional group and the piperidine ring. These advancements not only enhance scalability but also align with global sustainability initiatives.

Recent clinical trials have highlighted the potential of carbamate derivatives as anti-inflammatory agents. The structural features of tert-butyl N-(3,3-dimethylpiperidin-4-yl)carbamate hydrochloride may contribute to its ability to inhibit inflammatory pathways by modulating key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Preliminary data suggest that this compound exhibits dose-dependent anti-inflammatory effects without significant side effects at therapeutic concentrations.

The synthesis of tert-butyl N-(3,3-dimethylpiperidin-4-yl)carbamate hydrochloride involves multi-step organic transformations that require precise control over reaction conditions. Key steps include nucleophilic substitution reactions to introduce the carbamate group followed by salt formation to enhance stability. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used analytical techniques to confirm structural integrity throughout the synthetic process.

As research continues to uncover new therapeutic applications, the demand for high-quality intermediates like tert-butyl N-(3,3-dimethylpiperidin-4-yl)carbamate hydrochloride is expected to rise. Collaborative efforts between academic researchers and pharmaceutical companies are essential to accelerate drug development pipelines. By leveraging cutting-edge synthetic methodologies and computational modeling tools, scientists can rapidly identify promising derivatives with enhanced pharmacological profiles.

The future prospects for this compound are bright, particularly in the context of precision medicine. Personalized treatment strategies require tailored molecular entities that exhibit high specificity and low toxicity. The structural versatility of tert-butyl N-(3,3-dimethylpiperidin-4-yl)carbamate hydrochloride makes it an ideal candidate for generating libraries of analogs with optimized properties for individual patient needs.

In conclusion, tert-butyl N-(3,3-dimethylpiperidin-4-yl)carbamate hydrochloride (CAS No. 2228894-57-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and favorable physicochemical properties position it as a valuable tool for drug discovery and development. As scientific understanding evolves and new methodologies emerge, this compound is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.